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Compound of Interest

Compound Name: 13-Methyldocosanoyl-CoA

Cat. No.: B15546777

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of biochemical reagents is paramount. This guide provides essential
logistical and safety information for the proper disposal of 13-Methyldocosanoyl-CoA, a
coenzyme A derivative utilized in research.

While specific hazard data for 13-Methyldocosanoyl-CoA is not readily available, it is prudent
to handle it as a chemical with unknown toxicity and adhere to standard laboratory waste
disposal protocols. Coenzyme A derivatives and long-chain fatty acids are typically considered
non-hazardous biochemical waste.[1] However, final disposal procedures should always be in
accordance with local and institutional regulations.

Chemical and Physical Properties

A summary of the known properties of 13-Methyldocosanoyl-CoA is provided in the table
below.
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Property

Value

Molecular Formula

C44HBON7017P3S

Molecular Weight 1104.13 g/mol
Appearance Not specified (likely a solid)
Solubility Not specified

Intended Use

For research use only. Not for medical

applications.[2]

Disposal Workflow

The following diagram illustrates a general workflow for determining the appropriate disposal

route for laboratory chemicals like 13-Methyldocosanoyl-CoA.
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Disposal Decision Workflow
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Caption: General workflow for laboratory chemical disposal.
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Step-by-Step Disposal Procedures

Given the absence of a specific Safety Data Sheet (SDS), the following procedural steps are
recommended for the disposal of 13-Methyldocosanoyl-CoA.

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-
resistant gloves, when handling 13-Methyldocosanoyl-CoA.

2. Waste Identification and Segregation:

e Since 13-Methyldocosanoyl-CoA is a biochemical reagent with no specified hazards, it
should be treated as non-hazardous chemical waste.

» Do not mix this compound with other waste streams, such as solvents, sharps, or
biohazardous materials.

o Collect waste in a clearly labeled, sealed container. The label should include the full chemical
name: "13-Methyldocosanoyl-CoA".

3. Consultation with Environmental Health & Safety (EHS):

e This is a critical step. Before proceeding with disposal, contact your institution's
Environmental Health & Safety (EHS) office.

» Provide them with all available information on the compound (see table above).

e The EHS office will provide specific guidance on the appropriate waste stream and disposal
procedures in accordance with your institution's policies and local regulations.

4. Storage Pending Disposal:

» Store the sealed waste container in a designated, secure area away from incompatible
materials.

o Follow any specific storage recommendations provided by your EHS office.
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5. Final Disposal:

o Disposal will be handled by a certified waste management vendor arranged by your
institution.[3]

» Ensure all institutional paperwork and labeling requirements are met before the waste is
collected.

Important Considerations:

o Regulatory Compliance: Laboratory waste disposal is governed by federal, state, and local
regulations. Always prioritize guidance from your institution's EHS office to ensure
compliance.[3]

e Unknown Hazards: In the absence of comprehensive safety data, it is best practice to handle
chemicals as potentially hazardous.

« Documentation: Maintain clear records of the waste, including the chemical name, quantity,
and date of disposal, as part of good laboratory practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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